Cas no 85118-21-4 (2-bromo-4'-fluoro-4-(trifluoromethyl)benzhydryl alcohol)

• Product Name: 2-bromo-4'-fluoro-4-(trifluoromethyl)benzhydryl alcohol
• CAS No: 85118-21-4
• MF: C₁₄H₉BrF₄O
• MW: 349.118277311325
• CID: 990038
• PubChem ID: 44154565
• Update Time: 2025-04-20

2-bromo-4'-fluoro-4-(trifluoromethyl)benzhydryl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4'-fluoro-4-(trifluoromethyl)benzhydryl alcohol
• [2-bromo-4-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanol
• [2-BROMO-4-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANOL
• DTXSID301005513
• 85118-21-4
• EINECS 285-674-6
• NS00066346
• VZUYZKNNGRWOAF-UHFFFAOYSA-N

• Inchi： 1S/C14H9BrF4O/c15-12-7-9(14(17,18)19)3-6-11(12)13(20)8-1-4-10(16)5-2-8/h1-7,13,20H
• InChI Key： VZUYZKNNGRWOAF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 347.977
• Monoisotopic Mass: 347.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.579
• Boiling Point: 367.8°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.544